Cas no 834869-35-1 (Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- structure
834869-35-1 structure
Product name:Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
CAS No:834869-35-1
MF:C14H17O5Cl
MW:300.73478
MDL:MFCD30729435
CID:670971
PubChem ID:21027704

Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
    • 5-chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
    • DTXSID10610250
    • A1-05441
    • 834869-35-1
    • 5-Chloro-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid
    • SCHEMBL8296597
    • MDL: MFCD30729435
    • Inchi: InChI=1S/C14H17ClO5/c15-10-4-5-12(11(9-10)14(16)17)18-7-8-20-13-3-1-2-6-19-13/h4-5,9,13H,1-3,6-8H2,(H,16,17)
    • InChI Key: WZNFSLWVIQWXGC-UHFFFAOYSA-N
    • SMILES: C1CCOC(C1)OCCOC2=C(C=C(C=C2)Cl)C(=O)O

Computed Properties

  • Exact Mass: 300.0764513g/mol
  • Monoisotopic Mass: 300.0764513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65Ų

Benzoic acid, 5-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
178297-5g
5-Chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid, 95%
834869-35-1 95%
5g
$1486.00 2023-09-10

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